Cas no 61549-07-3 (Heptanoic acid, 7,7'-sulfinylbis-, didodecyl ester)

• Product Name: Heptanoic acid, 7,7'-sulfinylbis-, didodecyl ester
• CAS No: 61549-07-3
• MF: C₃₈H₇₄O₅S
• MW: 643.056171894073
• CID: 475261
• PubChem ID: 71394712
• Update Time: 2025-04-19

Heptanoic acid, 7,7'-sulfinylbis-, didodecyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7,7'-sulfinylbis-, didodecyl ester
• dodecyl 7-(7-dodecoxy-7-oxoheptyl)sulfinylheptanoate
• 61549-07-3
• DTXSID40816384
• Didodecyl 7,7'-sulfinyldiheptanoate

• Inchi： 1S/C38H74O5S/c1-3-5-7-9-11-13-15-17-21-27-33-42-37(39)31-25-19-23-29-35-44(41)36-30-24-20-26-32-38(40)43-34-28-22-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
• InChI Key： GZLKQAVZDTUGMI-UHFFFAOYSA-N
• SMILES： S(CCCCCCC(=O)OCCCCCCCCCCCC)(CCCCCCC(=O)OCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 642.52602
• Monoisotopic Mass: 642.52569663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 38
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.3
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 69.67